Cas no 2138421-91-5 (Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate)

• Product Name: Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate
• CAS No: 2138421-91-5
• MF: C₉H₁₂F₂N₂O₂S
• MW: 250.265587806702
• CID: 6330013
• PubChem ID: 165458228
• Update Time: 2025-10-12

Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138421-91-5
• EN300-742164
• tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate
• Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate

• Inchi： 1S/C9H12F2N2O2S/c1-9(2,3)15-8(14)4-5(6(10)11)13-16-7(4)12/h6H,12H2,1-3H3
• InChI Key： PHFIVKIWJBNKJA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C(F)F)=N1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 250.05875513g/mol
• Monoisotopic Mass: 250.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate

Recent Advances in the Study of Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate (CAS: 2138421-91-5)

The compound Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate (CAS: 2138421-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and carboxylate functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most notable advancements in the research of this compound is its role in the synthesis of thiazole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer progression. The study highlighted the compound's ability to modulate kinase activity through selective binding to the ATP-binding site, offering a new avenue for targeted cancer therapies.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2138421-91-5 exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of next-generation antibiotics.

Another significant development is the use of Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate in the synthesis of fluorescent probes. A 2024 study published in Chemical Communications detailed the compound's utility in the development of thiazole-based fluorescent sensors for detecting metal ions in biological systems. These probes have shown high selectivity for zinc and copper ions, which are critical in various physiological processes, including neurotransmission and immune response.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of this compound. Recent work published in Organic Process Research & Development has addressed these issues by developing a more efficient synthetic route that improves yield and reduces production costs. The study also emphasized the importance of optimizing reaction conditions to minimize the formation of byproducts, which is crucial for industrial-scale applications.

In conclusion, Tert-butyl 5-amino-3-(difluoromethyl)-1,2-thiazole-4-carboxylate (CAS: 2138421-91-5) represents a versatile and valuable building block in medicinal chemistry. Its applications span from kinase inhibitors and antimicrobial agents to fluorescent probes, underscoring its potential to address unmet medical needs. Future research should focus on further elucidating its mechanism of action and expanding its therapeutic applications.